Cas no 77475-66-2 (Propanoic acid, 3-[(2-hydroxyethyl)thio]-, ethyl ester)

Propanoic acid, 3-[(2-hydroxyethyl)thio]-, ethyl ester structure
77475-66-2 structure
Product Name:Propanoic acid, 3-[(2-hydroxyethyl)thio]-, ethyl ester
CAS No:77475-66-2
MF:C7H14O3S
MW:178.249261379242
CID:536011
PubChem ID:13627332
Update Time:2025-04-19

Propanoic acid, 3-[(2-hydroxyethyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[(2-hydroxyethyl)thio]-, ethyl ester
    • ethyl 3-(2-hydroxyethylsulfanyl)propanoate
    • DTXSID20545362
    • AKOS009809953
    • 77475-66-2
    • F96634
    • Ethyl 3-((2-hydroxyethyl)thio)propanoate
    • ethyl 3-[(2-hydroxyethyl)sulfanyl]propanoate
    • SCHEMBL13901847
    • Inchi: 1S/C7H14O3S/c1-2-10-7(9)3-5-11-6-4-8/h8H,2-6H2,1H3
    • InChI Key: GIXSELUYNIOQCQ-UHFFFAOYSA-N
    • SMILES: S(CCO)CCC(=O)OCC

Computed Properties

  • Exact Mass: 178.06642
  • Monoisotopic Mass: 178.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 46.53
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